Cas no 5624-13-5 (Phenylthiohydantoin-aspartic Acid)
5624-13-5 structure
Product Name:Phenylthiohydantoin-aspartic Acid
CAS No:5624-13-5
MF:C11H10N2O3S
MW:250.273701190948
CID:370344
PubChem ID:87574581
Update Time:2025-04-19
Phenylthiohydantoin-aspartic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Imidazolidineaceticacid, 5-oxo-1-phenyl-2-thioxo-
- Phenylthiohydantoin-aspartic Acid
- 2-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)acetic acid
- 2-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)acetic acid
- 3-Phenyl-2-thiohydantoin-5-acetic Acid
- PTH-aspartic Acid
- Aspartic phenylthiohydantoin
- Aspartic acid phenylthiohydantoin
- 5-Oxo-1-phenyl-2-thioxo-4-imidazolidineacetic acid
- 4-IMIDAZOLIDINEACETIC ACID, 5-OXO-1-PHENYL-2-THIOXO-
- 5-Oxo-1-phenyl-2-thioxoimidazolidine-4-acetic acid
- CBMicro_034881
- Aspartate phenylthiohydantoin
- Oprea1_377095
- MLS000550870
- 5-Hydantoinacetic acid, 3-phenyl-2-thio- (6CI)
- (5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-acetic acid
- Phenylthiohydantoin-DL-aspartic acid
- (5-Oxo-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-4-yl)acetic acid
- AKOS001668544
- NS00044959
- DTXSID70971672
- (5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)acetic acid #
- 5-Hydantoinacetic acid, 3-phenyl-2-thio-
- NCGC00246441-01
- NFUCNAREVSTFNC-UHFFFAOYSA-N
- AKOS022146497
- SMR000144998
- P0364
- SR-01000458672-1
- 5624-13-5
- (5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)acetic acid
- HMS2464F24
- EINECS 227-055-5
- CHEMBL1574009
- BIM-0034882.P001
- CS-0453618
- SR-01000458672
- 2-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)aceticacid
- STK700346
- DA-04847
- (5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)acetic acid
-
- MDL: MFCD01076622
- Inchi: 1S/C11H10N2O3S/c14-9(15)6-8-10(16)13(11(17)12-8)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,17)(H,14,15)
- InChI Key: NFUCNAREVSTFNC-UHFFFAOYSA-N
- SMILES: S=C1NC(CC(=O)O)C(N1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 250.04100
- Monoisotopic Mass: 250.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.8
- Topological Polar Surface Area: 102
Experimental Properties
- Color/Form: Not determined
- Density: 1.51
- Boiling Point: 435.1°Cat760mmHg
- Flash Point: 216.9°C
- Refractive Index: 1.705
- PSA: 101.73000
- LogP: 1.14480
- Solubility: Not determined
Phenylthiohydantoin-aspartic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Phenylthiohydantoin-aspartic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P399425-1mg |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399425-2mg |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399425-10mg |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 10mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P0364-100mg |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 95.0%(T) | 100mg |
¥110.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P0364-1g |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 95.0%(T) | 1g |
¥435.0 | 2022-06-10 | |
| Chemenu | CM396508-1g |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0364-100MG |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | >95.0%(T) | 100mg |
¥110.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0364-1G |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | >95.0%(T) | 1g |
¥350.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160266-100MG |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 95% | 100mg |
¥87.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160266-1G |
Phenylthiohydantoin-aspartic Acid |
5624-13-5 | 95% | 1g |
¥411.90 | 2023-09-01 |
Phenylthiohydantoin-aspartic Acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5624-13-5 (Phenylthiohydantoin-aspartic Acid) Related Products
- 5624-27-1(Phenylthiohydantoin-glutamic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent